N-(3,4-dihydrospiro[chromene-2,1'-cyclopentan]-4-yl)methanesulfonamide

• IUPAC Name: N-spiro[3,4-dihydrochromene-2,1'-cyclopentane]-4-ylmethanesulfonamide
• InChI: InChI=1S/C14H19NO3S/c1-19(16,17)15-12-10-14(8-4-5-9-14)18-13-7-3-2-6-11(12)13/h2-3,6-7,12,15H,4-5,8-10H2,1H3
• InChI Key: WXFCAYMQMORQOL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CC2(CCCC2)OC3=CC=CC=C13
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol

Description

Spiro compounds are a class of organic compounds that have two or more rings that meet at only one atom. They are named from the Latin ‘spiro’ meaning ‘I breathe’, and they are called this because their structure is said to ‘breathe’ due to the movement of the single atom connecting the rings.

Synthesis Analysis

The synthesis of spiro compounds usually involves simultaneous reactions of condensation and cyclization. A common method for synthesizing spiro compounds is the keto-reduction method.

Molecular Structure Analysis

Spiro compounds are a member of the six-membered tricyclic molecule containing oxygen and nitrogen as hetero atoms. They have a unique structure where two cyclic systems share a single atom, the spiro atom, which is a quaternary carbon.

Chemical Reactions Analysis

Spiro compounds have been incorporated in a wide variety of pharmaceuticals and biochemicals. They have shown their pharmacological potential as antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial, and antitumor.

Mechanism of Action

The mechanism of action of spiro compounds is not well understood and is likely to vary depending on the specific compound and its biological target.

Safety and Hazards

The safety and hazards associated with spiro compounds can vary widely depending on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Spiro compounds have garnered a great deal of attention in recent years due to their presence in biologically active naturally derived compounds, such as vitamins, alkaloids, hormones, antibiotics, glycosides, and several other products. Significant advancements in complex amido-piperidyl linked spiro heterocyclic chroman-4-ones have been continuously reported in pre-clinical and clinical investigations. This suggests that spiro compounds will continue to be an area of active research in the future.